molecular formula C11H10N2O4 B8679286 3-Benzyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione CAS No. 89665-89-4

3-Benzyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione

Cat. No.: B8679286
CAS No.: 89665-89-4
M. Wt: 234.21 g/mol
InChI Key: QWVIUWGRIJQITN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione is a useful research compound. Its molecular formula is C11H10N2O4 and its molecular weight is 234.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89665-89-4

Molecular Formula

C11H10N2O4

Molecular Weight

234.21 g/mol

IUPAC Name

3-benzyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione

InChI

InChI=1S/C11H10N2O4/c1-12-9(14)13(11(16)17-10(12)15)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3

InChI Key

QWVIUWGRIJQITN-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)N(C(=O)OC1=O)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The process described in example 1 is carried out. 15.2 g of benzyl chloride (0.12 mole) are added to the obtained solution of the salt of 3-methyl-1,3,5-oxadiazine-2,4,6-trione. After 3 hours of reaction at a temperature of 60° C., one obtains 19.4 g of 3-methyl-5-benzyl-1,3,5oxadiazine-2,4,6-trione (yield: 83%) which is an asymmetrical disubstituted 1,3,5-oxadiazine trione of the formula (III).
Quantity
15.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.